1-((1S,2R)-2-Hydroxy-2,3-dihydro-1H-inden-1-yl)-3-mesityl-4,5-dihydro-1H-imidazol-3-ium hexafluorophosphate(V)

• IUPAC Name: (1S,2R)-1-[3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazol-1-ium-1-yl]-2,3-dihydro-1H-inden-2-ol;hexafluorophosphate
• InChI: InChI=1S/C21H25N2O.F6P/c1-14-10-15(2)20(16(3)11-14)22-8-9-23(13-22)21-18-7-5-4-6-17(18)12-19(21)24;1-7(2,3,4,5)6/h4-7,10-11,13,19,21,24H,8-9,12H2,1-3H3;/q+1;-1/t19-,21+;/m1./s1
• InChI Key: NSWDLSVFALTMLO-DGXMUYMBSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)N2CC[N+](=C2)C3C(CC4=CC=CC=C34)O)C.F[P-](F)(F)(F)(F)F
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)N2CC[N+](=C2)[C@@H]3[C@@H](CC4=CC=CC=C34)O)C.F[P-](F)(F)(F)(F)F
• Molecular Formula: C21H25F6N2OP
• Molecular Weight: 466.4 g/mol

Description

The compound 1-((1S,2R)-2-Hydroxy-2,3-dihydro-1H-inden-1-yl)-3-mesityl-4,5-dihydro-1H-imidazol-3-ium hexafluorophosphate(V) is a chiral imidazolium salt characterized by:

• A mesityl group (2,4,6-trimethylphenyl) at the 3-position of the imidazolium ring, contributing steric bulk and influencing solubility.
• A hexafluorophosphate (PF₆⁻) counterion, commonly associated with ionic liquids due to its low nucleophilicity and thermal stability .

While direct experimental data on its physical or catalytic properties are unavailable in the provided evidence, structural analogs (e.g., imidazolium salts with PF₆⁻ counterions) are widely used in ionic liquids, catalysis, and materials science . Its stereochemistry may play a critical role in enantioselective applications, though further studies are required to confirm this hypothesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on the Imidazolium Core

Table 1: Structural and Spectroscopic Comparison of Key Analogs

Compound Name	Substituents	Counterion	Key Spectral Data (NMR δ, IR)	Reference
Target Compound	(1S,2R)-2-Hydroxyinden-1-yl, Mesityl	PF₆⁻	Not reported	–
1-Methyl-4-(p-methyl-phenyl)-5-trifluoromethyl-1H-imidazole	p-methyl-phenyl, trifluoromethyl	None	¹³C NMR: 140.5 (C2), 145.1 (C4), 116.5 (C5, ²JCF = 39.1 Hz)
2-iso-Propyl-4-trifluoromethyl-5-(n-hexyl)imidazol-1-ol	iso-propyl, trifluoromethyl, n-hexyl	None	¹H NMR: δ 0.60–1.90 (m, alkyl), 3.15 (hept, J = 7.0 Hz), 10.60–10.95 (br, OH); IR: ν 1153, 1112 cm⁻¹ (CF₃)
1,3-Dimethylimidazolium hexafluorophosphate	Methyl, Methyl	PF₆⁻	Not reported
(R)-1-(1-Hydroxy-3-methylbutan-2-yl)-3-mesityl analog	1-hydroxy-3-methylbutan-2-yl, Mesityl	PF₆⁻	Not reported

Key Observations:

• Electron-Withdrawing Groups : Trifluoromethyl (CF₃) substituents in analogs (e.g., ) significantly alter electronic properties, as evidenced by downfield ¹³C NMR shifts (e.g., 116.5 ppm for C5 in ).
• Hydroxy Groups : The target compound’s inden-1-yl hydroxy group may enhance hydrogen-bonding interactions, contrasting with the absence of such groups in simpler analogs like 1,3-dimethylimidazolium PF₆⁻ .

Counterion and Stereochemical Variations

Hexafluorophosphate vs. Other Counterions

• The PF₆⁻ counterion in the target compound and 1,3-dimethylimidazolium PF₆⁻ is associated with high thermal stability and low hygroscopicity, making it preferable for high-temperature applications. In contrast, chloride salts (e.g., 1,3-dimesitylimidazolium chloride, CAS 173035-10-4 ) exhibit higher solubility in polar solvents but lower thermal resilience.

Stereoisomerism

• The (1S,2R) configuration of the target compound distinguishes it from its (R)-configured analog in (CAS 2417298-61-2) .